Cas no 26342-16-5 (Benzoic acid,3-(diethoxyphosphinyl)-, ethyl ester)
26342-16-5 structure
Product Name:Benzoic acid,3-(diethoxyphosphinyl)-, ethyl ester
CAS No:26342-16-5
MF:C13H19O5P
MW:286.260725259781
CID:242640
PubChem ID:13088906
Update Time:2025-04-19
Benzoic acid,3-(diethoxyphosphinyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,3-(diethoxyphosphinyl)-, ethyl ester
- ethyl 3-diethoxyphosphorylbenzoate
- 3-Diaethoxyphosphoryl-benzoesaeure-aethylester
- 3-diethoxyphosphoryl-benzoic acid ethyl ester
- 3-(Diethoxy-phosphoryl)benzoic acid ethyl ester
- 26342-16-5
- DTXSID30517818
- Diethyl (3-ethoxycarbonylphenyl)phosphonate
- MFCD03844386
- Benzoic acid, 3-(diethoxyphosphinyl)-, ethyl ester
- Ethyl 3-(diethoxyphosphoryl)benzoate
- AKOS017343357
- J-520812
- 3-(DIETHOXY-PHOSPHORYL)-BENZOIC ACID ETHYL ESTER
-
- Inchi： 1S/C13H19O5P/c1-4-16-13(14)11-8-7-9-12(10-11)19(15,17-5-2)18-6-3/h7-10H,4-6H2,1-3H3
- InChI Key： RDMUANMMZKZKJO-UHFFFAOYSA-N
- SMILES： P(C1C=CC=C(C(=O)OCC)C=1)(=O)(OCC)OCC
Computed Properties
- Exact Mass: 286.09700
- Monoisotopic Mass: 286.09701070g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 8
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 61.8Ų
Experimental Properties
- PSA: 71.64000
- LogP: 2.75470
Benzoic acid,3-(diethoxyphosphinyl)-, ethyl ester Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
Benzoic acid,3-(diethoxyphosphinyl)-, ethyl ester Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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